An oxygen-sensitive luminescent Dy(iii) complex†
Dalton Transactions Pub Date: 2016-05-04 DOI: 10.1039/C6DT01057A
Abstract
This paper presents the first dysprosium(III) complex, [{(MeMeArO)3tacn}DyIII(THF)] (1Dy), that shows oxygen-sensitive luminescence. The synthesis, structure and oxygen-sensitive luminescence properties of 1Dy are reported (Φ = 0.050 and τ = 17.7 μs under N2, Φ = 0.011 and τ = 4.1 μs under O2 and KSV = 305 M−1 in THF; KSV = 0.0077%−1 in polystyrene film). The oxygen sensitive mechanism of 1Dy is discussed based on the photophysical properties of the corresponding gadolinium(III) complex, [{(MeMeArO)3tacn}GdIII(THF)].
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